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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B1380642 Get Quote

In-depth Technical Guide: 4-Butylphenol-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties and

analytical applications of 4-Butylphenol-d5, a deuterated analog of 4-Butylphenol. This

isotopically labeled compound is a valuable tool in quantitative analytical chemistry, particularly

in mass spectrometry-based methods, serving as an internal standard for the accurate

quantification of 4-Butylphenol in various matrices.

Core Molecular Data
The fundamental molecular properties of 4-Butylphenol-d5 are summarized in the table below,

alongside the corresponding data for its non-deuterated counterpart for comparative purposes.

Property 4-Butylphenol-d5 4-Butylphenol

Molecular Formula C₁₀H₉D₅O C₁₀H₁₄O[1]

Molecular Weight 155.25 g/mol [2] 150.22 g/mol [3][4][5]

CAS Number 1219795-04-6 1638-22-8

Experimental Protocols
The primary application of 4-Butylphenol-d5 is as an internal standard in isotope dilution mass

spectrometry for the accurate quantification of 4-Butylphenol. Below is a detailed experimental
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protocol for such an analysis, adapted from established methodologies for similar phenolic

compounds.

Protocol: Quantification of 4-Butylphenol in Aqueous
Samples by Isotope Dilution GC-MS
1. Objective: To accurately determine the concentration of 4-Butylphenol in an aqueous sample

(e.g., environmental water, biological fluids) using 4-Butylphenol-d5 as an internal standard.

2. Materials and Reagents:

4-Butylphenol analytical standard

4-Butylphenol-d5 internal standard solution (of known concentration)

Solid-Phase Extraction (SPE) cartridges (e.g., HLB)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Dichloromethane (GC grade)

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) for

derivatization

Deionized water

Vortex mixer

Centrifuge

Gas Chromatograph-Mass Spectrometer (GC-MS)

3. Sample Preparation and Extraction:

To a 10 mL aqueous sample, add a precise volume of the 4-Butylphenol-d5 internal

standard solution.
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Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized

water.

Load the sample onto the conditioned SPE cartridge at a slow, consistent flow rate.

Wash the cartridge with 5 mL of deionized water to remove interfering substances.

Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

Elute the analyte and internal standard from the cartridge with 5 mL of dichloromethane.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

4. Derivatization:

Reconstitute the dried extract in 100 µL of acetonitrile.

Add 50 µL of BSTFA with 1% TMCS to the extract.

Cap the vial tightly and heat at 70°C for 30 minutes to form the trimethylsilyl (TMS)

derivatives.

Cool the sample to room temperature before injection into the GC-MS.

5. GC-MS Analysis:

Gas Chromatograph:

Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

Injector Temperature: 280°C.

Oven Temperature Program: Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min,

hold for 5 min.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Mass Spectrometer:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor (suggested for TMS derivatives):

4-Butylphenol-TMS: m/z corresponding to the molecular ion and a characteristic

fragment.

4-Butylphenol-d5-TMS: m/z corresponding to the molecular ion and a characteristic

fragment (shifted by +5 amu).

6. Quantification:

Prepare a calibration curve by analyzing a series of calibration standards containing known

concentrations of 4-Butylphenol and a constant concentration of the 4-Butylphenol-d5
internal standard.

Plot the ratio of the peak area of the analyte to the peak area of the internal standard against

the concentration of the analyte.

Determine the concentration of 4-Butylphenol in the unknown sample by calculating its peak

area ratio to the internal standard and interpolating from the calibration curve.

Visualizations
The following diagrams illustrate key concepts and workflows relevant to the use of 4-
Butylphenol-d5.
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Caption: Workflow for quantitative analysis using isotope dilution mass spectrometry.
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Caption: Conceptual pathway for the synthesis and application of 4-Butylphenol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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